Cas no 101691-22-9 (1H-Imidazole-5-carboxylic acid, 2-bromo-1-(methoxymethyl)-4-methyl-,1-methylethyl ester)

• Product Name: 1H-Imidazole-5-carboxylic acid, 2-bromo-1-(methoxymethyl)-4-methyl-,1-methylethyl ester
• CAS No: 101691-22-9
• MF: C₁₀H₁₅BrN₂O₃
• MW: 291.141701936722
• CID: 1130033
• Update Time: 2024-07-27

1H-Imidazole-5-carboxylic acid, 2-bromo-1-(methoxymethyl)-4-methyl-,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylic acid, 2-bromo-1-(methoxymethyl)-4-methyl-,1-methylethyl ester
• 1H-Imidazole-5-carboxylic acid, 2-bromo-1-(methoxymethyl)-4-methyl-, 1-methylethyl ester

• Inchi： 1S/C10H15BrN2O3/c1-6(2)16-9(14)8-7(3)12-10(11)13(8)5-15-4/h6H,5H2,1-4H3
• InChI Key： CDYVOXPDXYHHTP-UHFFFAOYSA-N
• SMILES： C1(Br)N(COC)C(C(OC(C)C)=O)=C(C)N=1

Computed Properties

• Exact Mass: 290.02665

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 361.6±52.0 °C(Predicted)
• PSA: 53.35
• pka: 1.23±0.60(Predicted)